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Compound of Interest

Compound Name: (-)-2-Butanol

Cat. No.: B080176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of

(-)-2-butanol, also known as (R)-(-)-sec-butanol. The information is intended for researchers,

scientists, and professionals in drug development who require a thorough understanding of

sourcing and quality assessment for this chiral compound. This document outlines

commercially available grades, typical purities, and detailed methodologies for determining

enantiomeric excess.

Commercial Availability
(-)-2-Butanol is commercially available from a range of chemical suppliers, typically in high

purity grades suitable for research and synthesis. The compound is often listed under its

systematic name, (R)-(-)-2-butanol, or as (-)-sec-butyl alcohol. Availability spans from small

research quantities (grams) to bulk quantities (kilograms), catering to various scales of

experimental and developmental work.

The following table summarizes the availability of (-)-2-butanol from prominent chemical

suppliers. It is important to note that catalog information, including available quantities and

pricing, is subject to change and should be verified on the respective supplier's website.
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Supplier Product Name CAS Number
Stated
Purity/Enantio
meric Excess

Available
Quantities

Sigma-Aldrich (R)-(-)-2-Butanol 14898-79-4 99% 1 g, 5 g, 25 g

Thermo Scientific

Chemicals

(R)-(-)-2-Butanol,

98+%
14898-79-4 ≥98.0% (GC) 1 g, 5 g

Synthesis with

Catalysts Pvt.

Ltd.

(R)-2-Butanol 14898-79-4

99% Assay, 98%

Enantiomeric

Excess

1 g, 10 g, 50 g, 1

kg, 25 kg

Aure Chemical

2-Butanol

(Enantiomerically

Enriched

Grades)

78-92-2
Available upon

request
Inquire for details

Purity Specifications
The purity of commercially available (-)-2-butanol is typically high, with a focus on both

chemical purity (assay) and enantiomeric purity (enantiomeric excess, ee). Chemical purity is

commonly determined by Gas Chromatography (GC), while enantiomeric excess is assessed

using chiral separation techniques.

The table below outlines the typical purity specifications for (-)-2-butanol offered by various

suppliers.

Supplier Parameter Specification

Sigma-Aldrich Assay (GC) 99%

Thermo Scientific Chemicals Assay (GC) ≥98.0%

Optical Rotation -14.0° ± 2.0° (neat)

Synthesis with Catalysts Pvt.

Ltd.
Assay 99%

Enantiomeric Excess 98%
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Experimental Protocol: Determination of
Enantiomeric Purity by Chiral Gas Chromatography
(GC)
The enantiomeric purity of 2-butanol is most effectively determined by chiral Gas

Chromatography (GC). This method allows for the separation and quantification of the (R)- and

(S)-enantiomers. Both underivatized and derivatized methods can be employed. Derivatization

to the acetate or trifluoroacetate esters can often enhance the separation of the enantiomers

on a chiral column.[1]

Below is a detailed experimental protocol for the analysis of 2-butanol enantiomers using an

Astec® CHIRALDEX™ G-TA chiral capillary GC column, as provided by Sigma-Aldrich.[2][3]

Instrumentation and Materials:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Chiral GC Column: Astec® CHIRALDEX™ G-TA, 30 m x 0.25 mm I.D., 0.12 µm film

thickness.[2]

Carrier Gas: Helium.[2]

Reagents: Methylene chloride (for sample preparation), (R)-(-)-2-Butanol and (S)-(+)-2-

Butanol standards. For derivatization: Acetic anhydride or trifluoroacetic anhydride.

GC Conditions for Underivatized 2-Butanol:[3]

Injection Port Temperature: 250 °C

Detector Temperature: 250 °C

Oven Temperature Program: 30 °C hold for 5 minutes, then ramp at 5 °C/min to 110 °C.

Carrier Gas Pressure: 30 psi

Injection Volume: 1 µL
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Split Ratio: 80:1

Sample Preparation (Underivatized):[3]

Prepare a stock solution of the racemic 2-butanol standard at a concentration of 2 mg/mL in

methylene chloride.

Prepare a sample solution of the (-)-2-butanol to be analyzed at the same concentration in

methylene chloride.

Analysis Procedure (Underivatized):

Inject the racemic standard solution to determine the retention times of the (S)-(+)-2-butanol

(peak 1) and (R)-(-)-2-butanol (peak 2).

Inject the sample solution.

Identify the peaks corresponding to the (R) and (S) enantiomers based on the retention

times obtained from the standard.

Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers with the

following formula:

ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major

enantiomer + Area of minor enantiomer) ] x 100

GC Conditions for O-Acetyl Derivatives of 2-Butanol:[2]

The GC conditions (injection port, detector, oven program, carrier gas, injection volume, and

split ratio) are the same as for the underivatized method.

Sample Preparation (Derivatized):

To derivatize the alcohol, react the 2-butanol sample with acetic anhydride. A common

method involves mixing the alcohol with a slight excess of acetic anhydride, often with a

catalyst such as a small amount of pyridine or a Lewis acid, and allowing the reaction to

proceed to completion. The reaction mixture can then be diluted with a suitable solvent like

methylene chloride for GC analysis.
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Prepare a 2 mg/mL solution of the derivatized sample in methylene chloride.

Analysis Procedure (Derivatized):

Follow the same analysis procedure as the underivatized method. For the O-acetyl

derivatives on the specified column, the elution order is typically the (S)-enantiomer followed

by the (R)-enantiomer.[2]

Workflow for Sourcing and Purity Verification of
(-)-2-Butanol
The following diagram illustrates a typical workflow for a researcher requiring (-)-2-butanol for

experimental use, from initial supplier identification to final purity verification.
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Workflow for (-)-2-Butanol Sourcing and Purity Verification

Sourcing

Purity Verification

Identify Suppliers

Request Quotes & Availability

Review Specifications

Select Supplier & Procure

Receive Material & Documentation

Perform Chiral GC Analysis

Compare with Specification

Approve for Use

Click to download full resolution via product page

Caption: Sourcing and Purity Verification Workflow.
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This guide provides a foundational understanding of the commercial landscape and analytical

assessment of (-)-2-butanol. For specific applications, it is always recommended to consult the

supplier's certificate of analysis and to perform in-house verification of purity to ensure the

material meets the stringent requirements of your research or development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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